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Compound of Interest

Compound Name: Selexipag

Cat. No.: B1681723 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This document provides comprehensive, step-

by-step guidance for the personal protective equipment (PPE), operational procedures, and

disposal of Selexipag.

Quantitative Data Summary
While specific occupational exposure limits (OELs) have not been established for Selexipag,

the following physical and chemical properties are important for safe handling.[1][2][3][4]

Property Value Source

Chemical Formula C26H32N4O4S Tocris Bioscience[2]

Molecular Weight 496.62 g/mol Tocris Bioscience

Physical Status Solid CDN Isotopes

Appearance Off-white to yellow solid CDN Isotopes

Melting Point 133 - 136 °C (271 - 277 °F) CDN Isotopes

Solubility No data available CDN Isotopes
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Hazard Identification and Personal Protective
Equipment (PPE)
Selexipag is classified as harmful if swallowed and may cause damage to organs through

prolonged or repeated exposure. It can also cause skin, eye, and respiratory irritation.

Adherence to the following PPE guidelines is mandatory to minimize exposure.

PPE Category Requirement Rationale

Eye Protection

Safety glasses with side-

shields or chemical safety

goggles.

To prevent eye irritation from

dust or splashes.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).

To prevent skin contact and

potential irritation.

Body Protection
Laboratory coat or other

protective clothing.

To prevent contamination of

personal clothing.

Respiratory Protection

Use in a well-ventilated area,

such as a laboratory fume

hood. If a risk assessment

deems it necessary, a NIOSH-

approved respirator should be

used, especially when

handling the solid form to

avoid dust and aerosol

formation.

To prevent respiratory tract

irritation from inhalation.

Operational Plan for Handling Selexipag
A systematic approach to handling Selexipag from receipt to disposal is crucial for laboratory

safety.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.
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Store in a tightly closed container in a well-ventilated, designated area.

Keep away from incompatible materials such as strong acids/alkalis and strong

oxidizing/reducing agents.

2. Preparation and Handling:

All handling of Selexipag powder should be conducted in a chemical fume hood to minimize

inhalation exposure.

Ensure a safety shower and eye wash station are readily accessible.

Avoid eating, drinking, or smoking in the handling area.

Wash hands thoroughly after handling the compound.

3. Spill Management:

In case of a spill, evacuate non-essential personnel from the area.

Wear appropriate PPE, including respiratory protection, before attempting to clean the spill.

Cover the spill with a suitable absorbent material.

Collect the spilled material and absorbent into a sealed, labeled container for hazardous

waste disposal.

Clean the spill area thoroughly.

Disposal Plan for Selexipag
Selexipag and any contaminated materials should be treated as hazardous waste and

disposed of according to local, regional, and national regulations.

1. Waste Segregation:

Segregate Selexipag waste from other laboratory waste streams.

This includes unused or expired product, contaminated PPE, and spill cleanup materials.
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2. Waste Containment:

Collect solid waste in a clearly labeled, sealed, and compatible container.

For liquid waste (e.g., solutions of Selexipag), use a labeled, leak-proof container.

3. Disposal Method:

Do not dispose of Selexipag down the drain or in regular trash.

The recommended disposal method is to dissolve or mix the material with a combustible

solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.

Alternatively, contact a licensed professional waste disposal service to arrange for proper

disposal.

Visual Workflow for Selexipag Handling and
Disposal
The following diagram illustrates the key steps and decision points in the safe handling and

disposal of Selexipag.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1681723#personal-protective-equipment-for-
handling-selexipag]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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